1-(2-chloro-4-fluorobenzyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine
Overview
Description
1-(2-chloro-4-fluorobenzyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-(2-chloro-4-fluorobenzyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine is not fully understood. However, studies suggest that it may exert its anticancer and antifungal effects by inhibiting various enzymes and pathways involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, which is a promising mechanism for cancer therapy. Additionally, it has been shown to have antifungal activity by disrupting fungal cell membrane integrity.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-chloro-4-fluorobenzyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine in lab experiments is its potential as a therapeutic agent for cancer and fungal infections. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 1-(2-chloro-4-fluorobenzyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine. One direction is to further investigate its mechanism of action and optimize its therapeutic potential for cancer and fungal infections. Additionally, studies can be conducted to evaluate its toxicity and pharmacokinetics in vivo to determine its safety and efficacy as a therapeutic agent. Furthermore, it can be studied for its potential as a lead compound for the development of new drugs with similar pharmacological properties.
Scientific Research Applications
1-(2-chloro-4-fluorobenzyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anticancer activity in vitro, with studies demonstrating its ability to inhibit the growth of cancer cells. Additionally, it has been studied for its potential as an antifungal agent, with promising results in vitro.
Properties
IUPAC Name |
[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]-(4-methoxy-3-nitrophenyl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClFN3O4/c1-28-18-5-3-13(10-17(18)24(26)27)19(25)23-8-6-22(7-9-23)12-14-2-4-15(21)11-16(14)20/h2-5,10-11H,6-9,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGIBZWINOIYRQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=C(C=C(C=C3)F)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClFN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.